Cas no 2137895-15-7 (3-cyclopropyl-4-hydrazinyl-1H-pyrrolo2,3-bpyridine)

• Product Name: 3-cyclopropyl-4-hydrazinyl-1H-pyrrolo2,3-bpyridine
• CAS No: 2137895-15-7
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5921275
• PubChem ID: 165474232
• Update Time: 2025-10-21

3-cyclopropyl-4-hydrazinyl-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-4-hydrazinyl-1H-pyrrolo2,3-bpyridine
• 3-cyclopropyl-4-hydrazinyl-1H-pyrrolo[2,3-b]pyridine
• EN300-1131477
• 2137895-15-7

• Inchi： 1S/C10H12N4/c11-14-8-3-4-12-10-9(8)7(5-13-10)6-1-2-6/h3-6H,1-2,11H2,(H2,12,13,14)
• InChI Key： LYPBSGMGAMTWKO-UHFFFAOYSA-N
• SMILES： N1C2C(=C(C=CN=2)NN)C(=C1)C1CC1

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.7Ų

Additional information on 3-cyclopropyl-4-hydrazinyl-1H-pyrrolo2,3-bpyridine

Introduction to 3-cyclopropyl-4-hydrazinyl-1H-pyrrolo[2,3-bpyridine] (CAS No. 2137895-15-7)

3-cyclopropyl-4-hydrazinyl-1H-pyrrolo[2,3-bpyridine], identified by its Chemical Abstracts Service (CAS) number 2137895-15-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrole-pyridine class of molecules, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule combines a cyclopropyl group with a hydrazinyl substituent on a pyrrolo[2,3-bpyridine] core, creating a unique scaffold that may contribute to its distinctive pharmacological properties.

The hydrazinyl moiety is particularly noteworthy, as hydrazine derivatives are frequently explored in drug discovery due to their ability to interact with various biological targets. In particular, the hydrazinyl group can form covalent or non-covalent bonds with biomolecules, making it a valuable component in the design of enzyme inhibitors or receptor modulators. The presence of the cyclopropyl group further enhances the molecular complexity, potentially influencing both the electronic and steric properties of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with greater accuracy. Studies suggest that 3-cyclopropyl-4-hydrazinyl-1H-pyrrolo[2,3-bpyridine] may exhibit inhibitory activity against certain enzymes or receptors implicated in inflammatory responses, cancer progression, and neurodegenerative diseases. These findings are particularly intriguing given the growing interest in small-molecule modulators that can selectively target pathological pathways without significant off-target effects.

The pyrrolo[2,3-bpyridine] core itself is a privileged scaffold in medicinal chemistry, known for its ability to adopt multiple conformations that facilitate binding to biological macromolecules. This structural flexibility makes it an attractive candidate for further derivatization and optimization. Researchers have been exploring various synthetic strategies to modify this core structure, aiming to enhance its potency, selectivity, and pharmacokinetic properties. For instance, modifications at the cyclopropyl or hydrazinyl positions could lead to novel analogs with improved biological activity.

In vitro studies have begun to unravel the potential therapeutic applications of 3-cyclopropyl-4-hydrazinyl-1H-pyrrolo[2,3-bpyridine]. Initial experiments indicate that this compound may exhibit anti-inflammatory effects by modulating key signaling pathways involved in immune responses. The hydrazinyl group appears to play a crucial role in these interactions, potentially forming hydrogen bonds or participating in redox reactions with target proteins. Additionally, the cyclopropyl substituent may contribute to steric hindrance that optimizes binding affinity.

The compound's potential relevance extends beyond inflammation and immunomodulation. Emerging evidence suggests that pyrrole-pyridine derivatives may have applications in oncology. By interfering with critical molecular targets involved in cell proliferation and survival, these compounds could offer novel therapeutic strategies for cancer treatment. Preclinical studies are underway to evaluate the efficacy and safety of 3-cyclopropyl-4-hydrazinyl-1H-pyrrolo[2,3-bpyridine] in animal models of cancer. These investigations aim to provide a solid foundation for future clinical trials and drug development efforts.

Molecular dynamics simulations have been instrumental in understanding the dynamic behavior of this compound within biological environments. By analyzing its conformational changes and interactions with model biomolecules, researchers can gain insights into its mechanism of action. Such simulations also help identify key structural features that could be modified to improve drug-like properties. For example, optimizing the electronic distribution around the hydrazinyl group might enhance its reactivity or binding affinity.

The synthesis of 3-cyclopropyl-4-hydrazinyl-1H-pyrrolo[2,3-bpyridine] presents both challenges and opportunities for synthetic chemists. The pyrrole-pyridine core requires precise functionalization at multiple positions, necessitating multi-step synthetic routes with high regioselectivity and yield. Advances in catalytic methods and transition-metal-mediated reactions have made it possible to construct such complex scaffolds more efficiently than ever before. These advancements not only accelerate drug discovery but also enable the exploration of novel chemical space.

The pharmacokinetic profile of this compound is another critical aspect being evaluated through both experimental and computational approaches. Understanding how 3-cyclopropyl-4-hydrazinyl-1H-pyrrolo[2,3-bpyridine] is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical feasibility. Preliminary data suggest that modifications to the cyclopropyl or hydrazinyl groups could influence its metabolic stability and bioavailability. These insights are guiding efforts to optimize formulations for improved therapeutic efficacy.

In conclusion, 3-cyclopropyl-4-hydrazinyl-1H-pyrrolo[2,3-bpyridine] (CAS No. 2137895-15-7) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug development across multiple therapeutic areas. As research progresses，this compound will continue to be a subject of interest for scientists seeking innovative solutions to complex medical challenges.